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Compound of Interest

Compound Name: 2,2'-Bisnaloxone

Cat. No.: B1495158 Get Quote

Introduction

2,2'-Bisnaloxone is a dimeric form of naloxone and is recognized as a potential impurity in

commercial preparations of the opioid antagonist naloxone.[1][2] As a critical reference

standard in pharmaceutical quality control and drug development, the accurate and consistent

preparation of 2,2'-Bisnaloxone stock solutions is paramount for reliable analytical and

experimental results.[3] This document provides a detailed protocol for the preparation,

handling, and storage of 2,2'-Bisnaloxone stock solutions for research purposes.

Physicochemical Properties

2,2'-Bisnaloxone is a solid, typically appearing white to light beige or yellow.[2][4] It is stable

when stored correctly and has very low solubility in aqueous solutions but is soluble in various

organic solvents.[4] Careful consideration of the appropriate solvent is crucial for achieving the

desired concentration and ensuring the stability of the stock solution.

Quantitative Data Summary
The key properties of 2,2'-Bisnaloxone are summarized in the table below. This information is

essential for accurate calculations and proper handling of the compound.
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Property Value Citations

CAS Number 211738-08-8 [1][4][5]

Molecular Formula C₃₈H₄₀N₂O₈ [5][6]

Molecular Weight 652.73 g/mol [5][6][7]

Appearance White to light beige solid [2][4]

Purity Typically ≥95% [1][5]

Solubility

   Water Almost insoluble [4]

   DMSO Sparingly / Slightly soluble [1][2]

   Methanol Sparingly / Slightly soluble [1][2]

   Ethanol High solubility [4]

   Chloroform High solubility / Slightly soluble [1][4]

Storage (Solid) -20°C [1][5]

Stability (Solid) ≥ 4 years at -20°C [1]

Experimental Protocol: Preparing a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 2,2'-Bisnaloxone in

Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for creating high-concentration stock

solutions of sparingly water-soluble compounds for subsequent dilution in aqueous

experimental media.

Safety Precautions:

Always handle 2,2'-Bisnaloxone in a well-ventilated area or fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.
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Consult the Safety Data Sheet (SDS) for this compound before handling.

Materials:

2,2'-Bisnaloxone powder (Purity ≥95%)

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes (1.5 mL)

Pipette tips

Equipment:

Calibrated analytical balance

Vortex mixer

Sonicator (optional, water bath)

Calibrated micropipettes

Procedure:

Calculate Required Mass:

Determine the mass of 2,2'-Bisnaloxone needed to prepare the desired volume and

concentration. The formula is: Mass (mg) = Desired Concentration (mM) × Desired Volume

(mL) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 652.73 g/mol /

1000 = 6.53 mg

Weigh Compound:

Using a calibrated analytical balance, carefully weigh out 6.53 mg of 2,2'-Bisnaloxone
powder onto weighing paper.
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Transfer the powder into a sterile 1.5 mL amber or foil-wrapped microcentrifuge tube.

Taring the tube on the balance before adding the compound is recommended for accuracy.

Add Solvent:

Using a calibrated micropipette, add 1 mL of high-purity DMSO to the tube containing the

2,2'-Bisnaloxone powder.

Dissolve Compound:

Securely cap the tube and vortex vigorously for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure no solid particles remain.

If dissolution is slow, brief sonication in a water bath can be used to facilitate the process.

[8] The solution should be clear.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, clearly labeled amber

or foil-wrapped tubes.

Store the aliquots upright at -20°C for long-term stability.[1][5]

Note on Working Solutions: When preparing aqueous working solutions from the DMSO stock,

ensure the final concentration of DMSO in the experimental medium is kept low (typically

<0.1% v/v) to prevent solvent-induced artifacts or toxicity.[8]

Visual Workflow
The following diagram illustrates the key steps in the preparation of a 2,2'-Bisnaloxone stock

solution.
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Caption: Workflow for preparing 2,2'-Bisnaloxone stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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